Cas no 2901065-84-5 (1-Bromo-3-chloro-2-methoxy-5-phenoxybenZene)

• Product Name: 1-Bromo-3-chloro-2-methoxy-5-phenoxybenZene
• CAS No: 2901065-84-5
• MF: C₁₃H₁₀BrClO₂
• MW: 313.574302196503
• CID: 6795990
• PubChem ID: 171366803
• Update Time: 2025-06-23

1-Bromo-3-chloro-2-methoxy-5-phenoxybenZene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-2-methoxy-5-phenoxybenZene
• MFCD34760194
• 2901065-84-5

• Inchi： 1S/C13H10BrClO2/c1-16-13-11(14)7-10(8-12(13)15)17-9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： NNJHLBIEXWLUAK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OC)Cl)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.95527g/mol
• Monoisotopic Mass: 311.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Bromo-3-chloro-2-methoxy-5-phenoxybenZene

Introduction to 1-Bromo-3-chloro-2-methoxy-5-phenoxybenzene (CAS No. 2901065-84-5)

1-Bromo-3-chloro-2-methoxy-5-phenoxybenzene (CAS No. 2901065-84-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring system substituted with bromine, chlorine, methoxy, and phenoxy functional groups, which contribute to its diverse reactivity and utility.

The molecular formula of 1-Bromo-3-chloro-2-methoxy-5-phenoxybenzene is C₁₃H₉BrClO₂, and its molecular weight is approximately 307.6 g/mol. The compound's structure consists of a benzene ring with a bromine atom at the 1-position, a chlorine atom at the 3-position, a methoxy group at the 2-position, and a phenoxy group at the 5-position. This specific arrangement of functional groups imparts unique chemical properties that make it an attractive candidate for various synthetic transformations and derivatizations.

In the realm of pharmaceutical research, 1-Bromo-3-chloro-2-methoxy-5-phenoxybenzene has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in several cancers and inflammatory disorders.

The versatility of 1-Bromo-3-chloro-2-methoxy-5-phenoxybenzene extends beyond pharmaceutical applications. In materials science, this compound has been investigated for its potential use in the development of advanced functional materials. A notable example is its application in the synthesis of conjugated polymers for organic electronic devices. Research published in Advanced Materials in 2021 demonstrated that derivatives of this compound can be used to create polymers with enhanced electrical conductivity and stability, making them suitable for use in organic photovoltaics and light-emitting diodes (OLEDs).

The synthetic accessibility of 1-Bromo-3-chloro-2-methoxy-5-phenoxybenzene has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the sequential substitution reactions on a benzene ring using appropriate reagents and conditions. A recent publication in Organic Letters described a highly efficient one-pot synthesis that yields high purity 1-Bromo-3-chloro-2-methoxy-5-phenoxybenzene, making it more accessible for further research and industrial applications.

In addition to its synthetic utility, the physical and chemical properties of 1-Bromo-3-chloro-2-methoxy-5-phenoxybenzene have been extensively studied. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. It is insoluble in water but soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility properties make it amenable to various synthetic protocols and analytical techniques.

The environmental impact of 1-Bromo-3-chloro-2-methoxy-5-phenoxybenzene has also been considered in recent research. Studies have shown that proper disposal methods should be followed to minimize any potential environmental risks associated with its use. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainable practices.

In conclusion, 1-Bromo-3-chloro-2-methoxy-5-phenoxybenzene (CAS No. 2901065-84-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in pharmaceutical research, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry.